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Compound of Interest

Compound Name: Midodrine Hydrochloride

Cat. No.: B1676581

Midodrine Hydrochloride: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure and
physicochemical properties of Midodrine Hydrochloride. The information is curated to support
research, drug development, and quality control activities. All quantitative data are summarized
in a structured table for ease of reference, and detailed experimental methodologies are
provided for key physicochemical parameters.

Chemical Structure and Identity

Midodrine Hydrochloride is the hydrochloride salt of Midodrine, a prodrug that is
metabolically converted to its active form, desglymidodrine.[1][2][3] Chemically, it is known as
(x)-2-amino-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]lacetamide monohydrochloride.[1]

Molecular Formula: C12H1sN20a4 - HCI[1][4]
Molecular Weight: 290.7 g/mol [1][4]

Midodrine possesses a chiral center, and the commercially available product is a racemic
mixture.[4] The pharmacological activity is primarily attributed to the R-enantiomer of its active
metabolite, desglymidodrine.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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